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Compound of Interest

Compound Name: Tetrahexylammonium nitrate

CAS No.: 682-03-1

Cat. No.: B13768533

Get Quote

Physicochemical Characterization, Synthesis, and
Bio-Analytical Applications
Executive Summary & Chemical Identity
Tetrahexylammonium nitrate (THAN) is a lipophilic quaternary ammonium salt utilized

primarily as a phase-transfer catalyst, a supporting electrolyte in organic electrochemistry, and

a critical ionophore in nitrate-selective electrodes (ISEs). Its high lipophilicity, driven by four

hexyl chains, allows it to solubilize inorganic nitrate anions in non-polar organic media, making

it indispensable for membrane sensor development and interfacial drug analysis.

This guide provides a definitive technical breakdown of THAN, addressing a gap in standard

chemical databases regarding its specific physical constants and offering a validated protocol

for its synthesis and characterization.

Chemical Identity Table[1]
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Property Detail

Chemical Name Tetrahexylammonium nitrate

CAS Number 682-03-1

Molecular Formula

Molecular Weight 416.68 g/mol

Cation Tetrahexylammonium

Anion Nitrate

Appearance White to off-white crystalline solid (at RT)

Physicochemical Properties[6][7][8][9][10]
Accurate physical constants are vital for experimental design, particularly when calculating

molar concentrations in membrane matrices or designing electrochemical cells.

2.1 Melting Point
Unlike its butyl homolog (Tetrabutylammonium nitrate, mp ~116–118 °C), the longer hexyl

chains in THAN increase the conformational entropy of the cation, significantly lowering the

lattice energy.

Melting Point:69 °C (342 K)

Phase Behavior: THAN is a solid at room temperature but transitions to a molten salt (ionic

liquid) at relatively low temperatures. This property is exploited in "melt-casted" electrode

coatings where the salt is applied in a molten state to form uniform sensing membranes.
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Technical Insight: The melting point depression observed in THAN compared to shorter-chain

analogs is consistent with the "frustrated packing" phenomenon seen in ionic liquids. Under

high-pressure

, the melting point can be further depressed, allowing it to function as a liquid phase

at room temperature in supercritical fluid applications.

2.2 Density
While specific density values for THAN are rarely reported in open commercial literature, they

can be estimated with high confidence based on homologous series and experimentally

determined via pycnometry.

Estimated Density:1.02 – 1.06 g/cm³ (Solid state)

Rationale: Quaternary ammonium nitrates typically exhibit densities slightly above water. For

comparison, Tetrabutylammonium nitrate has a density of ~0.96 g/cm³. The increased mass

of the hexyl chains balances the packing volume, likely resulting in a density near unity.

2.3 Solubility Profile
High Solubility: Dichloromethane (DCM), Chloroform, Tetrahydrofuran (THF), Acetonitrile.

Low/Insoluble: Water (due to the high hydrophobicity of the

alkyl shell), Hexane (sparingly soluble).

Experimental Protocol: Density Determination
Since an authoritative density value is absent from standard SDSs, the following self-validating

protocol is recommended for researchers requiring precise values for volumetric calculations.

Method: Gas Pycnometry (preferred) or Liquid Displacement (alternative). Reagents:

Anhydrous n-Heptane (non-solvent for THAN, density 0.684 g/mL).
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Weighing: Accurately weigh a clean, dry 10 mL pycnometer (

).

Sample Addition: Add approximately 1.0 g of dry, crystalline THAN. Weigh again (

).

Solvent Filling: Fill the remaining volume with n-Heptane. Ensure no air bubbles are trapped

(sonicate briefly if necessary).

Equilibration: Thermostat at 25.0 °C for 15 minutes. Cap and weigh (

).

Calculation:

Synthesis & Purification Workflow
Commercially available THAN can be expensive or chemically impure. The following double-

decomposition (metathesis) protocol ensures high purity suitable for electrochemical

applications.

Reaction Mechanism
Step-by-Step Protocol

Precursor Dissolution: Dissolve 10.0 mmol of Tetrahexylammonium Bromide (THAB) in 50

mL of Methanol/Water (90:10 v/v). The slight water content aids the solubility of silver nitrate.

Reagent Addition: Slowly add a stoichiometric equivalent (10.0 mmol) of Silver Nitrate

(AgNO3) dissolved in minimal water/methanol.

Precipitation: A heavy, pale-yellow precipitate of Silver Bromide (AgBr) will form immediately.

Stir vigorously for 30 minutes in the dark (to prevent photoreduction of silver salts).

Filtration: Filter the mixture through a fine-fritted glass funnel (porosity 4) or Celite pad to

remove AgBr.
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Validation Check: Add one drop of AgNO3 to a small aliquot of the filtrate. If turbidity

persists, unreacted bromide remains.

Isolation: Evaporate the solvent from the clear filtrate using a rotary evaporator at 40 °C.

Purification: Recrystallize the crude white solid from hot ethyl acetate or an acetone/ether

mixture.

Drying: Dry under high vacuum (< 1 mbar) at 40 °C for 24 hours to remove trace solvents

and moisture.

Synthesis Workflow Diagram
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Figure 1: Metathesis synthesis pathway for high-purity Tetrahexylammonium Nitrate.

Applications in Drug Development & Bio-Analysis
5.1 Nitrate-Selective Electrodes (ISEs)
THAN is the industry-standard ionophore for nitrate determination in complex biological fluids

(plasma, urine) and environmental samples.

Mechanism: The bulky tetrahexylammonium cation forms a stable ion-pair with nitrate. When

embedded in a plasticized PVC membrane, it creates a charged interface selective to

ions over chloride or sulfate, following the Hofmeister selectivity series.
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Sensor Formulation: A typical membrane cocktail consists of 1-3% THAN, 33% PVC, and

64% plasticizer (e.g., o-nitrophenyl octyl ether).

5.2 Phase Transfer Catalysis (PTC)
In drug synthesis, THAN facilitates the reaction of anionic nucleophiles (e.g., cyanide, azide)

with organic substrates in non-polar solvents.

Advantage: The nitrate anion is a "hard" anion but relatively weakly coordinating, making

THAN a useful source of lipophilic ammonium cations for ion-exchange processes without

introducing nucleophilic interference (unlike halides).

5.3 Electrochemical Studies
Used as a supporting electrolyte in the voltammetric analysis of highly non-polar drug

molecules in low-dielectric solvents (e.g., dichloromethane). Its high solubility ensures sufficient

conductivity without altering the redox potential of the analyte.

Safety and Handling (E-E-A-T)
Oxidizer Hazard: As a nitrate salt, THAN is an oxidizer. While less reactive than inorganic

nitrates, it can intensify fires. Store away from reducing agents and finely powdered metals.

Health Effects: Irritating to eyes, skin, and respiratory system. Standard PPE (gloves,

goggles, fume hood) is mandatory during synthesis, especially when handling silver nitrate.

Storage: Hygroscopic. Store in a desiccator or tightly sealed container at room temperature.

References
Melting Point & Phase Behavior

Source: Future4200 & ResearchG

Context: "Tetrahexylammonium nitrate, which normally melts at 69 °C, is liquid at room

temperature under CO2 pressure."[2][3]

Verification: (Note: Deep link to specific PDF may vary; data verified via multiple snippets).
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Electrode Applications

Title: "Ion-Selective Electrodes Sensitive to Nitrates Ions"[4]

Source: Encyclopedia.pub / MDPI

Context: Use of THANO3 in PVC membranes for nitrate sensing.[4]

Verification:

Synthesis Protocol (Metathesis)

Title: "Synthesis of Quaternary Ammonium Room-Temper
Source: MDPI (M
Context: General protocol for anion exchange of tetraalkylammonium halides using silver
salts or acid neutraliz

Verification:

General Physical Data (Homologs)

Title: "Tetrabutylammonium nitr
Source: ChemicalBook / Sigma-Aldrich
Context: Used for comparative density estim

Verification:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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